molecular formula C26H24BrClN2O2S2 B2960103 (Z)-ethyl 2-((4-(4-chlorophenyl)-3-phenylthiazol-2(3H)-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate hydrobromide CAS No. 481005-28-1

(Z)-ethyl 2-((4-(4-chlorophenyl)-3-phenylthiazol-2(3H)-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate hydrobromide

Cat. No. B2960103
CAS RN: 481005-28-1
M. Wt: 575.96
InChI Key: YNOVWHUKWZVLNS-QVLVYXDLSA-N
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Description

This compound is a complex organic molecule that contains several functional groups and rings, including a thiazole ring (a five-membered ring with one nitrogen atom and one sulfur atom), a thiophene ring (a five-membered ring with one sulfur atom), and a carboxylate ester group. The presence of these groups suggests that this compound might have interesting chemical and biological properties .


Molecular Structure Analysis

The molecular structure of this compound can be predicted based on its formula. It would have a complex, three-dimensional structure due to the presence of the multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups in the molecule .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of the polar carboxylate ester group, while its reactivity would be influenced by the thiazole and thiophene rings .

Scientific Research Applications

Synthesis and Characterization

This compound belongs to a class of chemicals that have been extensively studied for their unique properties and potential applications. Research has been conducted on the synthesis and characterization of related benzo[b]thiophene derivatives, exploring their structural attributes and reactivity. For instance, studies on the synthesis of azo benzo[b]thiophene derivatives have shown their application as disperse dyes, highlighting their good coloration and fastness properties on polyester (Sabnis & Rangnekar, 1989). Similarly, the formation of ethyl 2-(5-aryl-2-oxofuran-3(2H)-ylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylates through intramolecular cyclization processes has been documented, providing insights into the compound's versatile synthetic pathways (Shipilovskikh, Rubtsov, & Zalesov, 2009).

Antimicrobial and Anticancer Activity

The antimicrobial and anticancer activities of benzo[b]thiophene derivatives have also been a focus of research. Studies have evaluated the antimicrobial properties of novel compounds synthesized from ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, identifying their potential as antimicrobial agents (Hemdan & Abd El-Mawgoude, 2015). Furthermore, research into the synthesis of novel heterocycles utilizing thiophene-incorporated thioureido substituents has revealed compounds with potent anticancer activity against specific human cancer cell lines (Abdel-Motaal, Alanzy, & Asem, 2020).

Photophysical and Photochemical Applications

The photophysical and photochemical properties of related compounds have been investigated, revealing potential applications in areas such as dye synthesis and singlet oxygen activation. Studies on the synthesis and photophysical properties of ethyl 2-arylthiazole-5-carboxylates demonstrate the utility of these compounds as singlet-oxygen sensitizers, opening avenues for their use in photo-oxidation processes (Amati et al., 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal uses, its mechanism of action would depend on how it interacts with biological molecules in the body .

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it shows promise as a medicinal compound, future research might focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy in clinical trials .

properties

IUPAC Name

ethyl 2-[(Z)-[4-(4-chlorophenyl)-3-phenyl-1,3-thiazol-2-ylidene]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate;hydrobromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H23ClN2O2S2.BrH/c1-2-31-25(30)23-20-10-6-7-11-22(20)33-24(23)28-26-29(19-8-4-3-5-9-19)21(16-32-26)17-12-14-18(27)15-13-17;/h3-5,8-9,12-16H,2,6-7,10-11H2,1H3;1H/b28-26-;
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YNOVWHUKWZVLNS-QVLVYXDLSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(SC2=C1CCCC2)N=C3N(C(=CS3)C4=CC=C(C=C4)Cl)C5=CC=CC=C5.Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)C1=C(SC2=C1CCCC2)/N=C\3/N(C(=CS3)C4=CC=C(C=C4)Cl)C5=CC=CC=C5.Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H24BrClN2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

576.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-ethyl 2-((4-(4-chlorophenyl)-3-phenylthiazol-2(3H)-ylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate hydrobromide

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